Cas no 269410-25-5 (3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester)

• Product Name: 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester
• CAS No: 269410-25-5
• MF: C₁₄H₂₁BO₃
• MW: 248.125744581223
• MDL: MFCD02093724
• CID: 252335
• PubChem ID: 87569234
• Update Time: 2025-05-26

3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 3,5-Dimethy-4-hydroxyphenylboronic acid pinacol ester
• 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester
• 4-Hydroxy-3,5-dimethylphenylboronic acid, pinacol ester
• Phenol,2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(4-Hydroxy-3,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2,5-DIMETHOXY-4-METHYL-BETA-NITROSTYRENE,>
• 3,5-Dimethyl-4-hydroxyphe
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,6-xylenol
• 4-Hydroxy-3,5-dimethylphenylboronic acid,pinacol cyclic ester
• 4-Hydroxy-3,5-dimethylphenylboronic Acid Pinacol Ester
• 3,5-Dimethyl-4-hydroxyphenylboronic acid pinacol ester
• 3,5-dimethyl-4-hydroxybenzeneboronic acid, pinacol ester
• TYCKOBOJYNRIBO-UHFFFAOYSA-N
• ZXBA000010
• 2,6-dimethyl-4-(4,4
• MFCD02093724
• PS-9710
• J-016626
• D2853
• A818727
• 2,6-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenol
• T70695
• EN300-7361147
• AM807676
• SCHEMBL177571
• AB10819
• 2,6-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 269410-25-5
• FT-0644224
• AKOS015894338
• CS-0089478
• 2,6-dimethyl-4-(4,4-5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• Z1741960588
• 4-Hydroxy-3,5-dimethylphenylboronic acid pinacol ester, 97%
• DTXSID20370419
• 2,6-dimethylphenol-4-boronic acid pinacol ester
• DB-047066

• MDL： MFCD02093724
• Inchi： 1S/C14H21BO3/c1-9-7-11(8-10(2)12(9)16)15-17-13(3,4)14(5,6)18-15/h7-8,16H,1-6H3
• InChI Key： TYCKOBOJYNRIBO-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C(=C(C)C=2)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 248.15800
• Monoisotopic Mass: 248.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: White or beige powder
• Density: 1.06
• Melting Point: 106.0 to 110.0 deg-C
• Boiling Point: 367.3°C at 760 mmHg
• Flash Point: 176°C
• Refractive Index: 1.512
• PSA: 38.69000
• LogP: 2.30820
• Solubility: Insoluble in water

3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester

Introduction to 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester (CAS No. 269410-25-5) and Its Applications in Modern Chemical Biology

3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester, identified by the Chemical Abstracts Service registry number 269410-25-5, is a specialized organoboron compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound serves as a versatile intermediate in organic synthesis and plays a pivotal role in various biochemical applications, particularly in the development of pharmaceuticals and diagnostic agents.

The structure of 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester features a phenolic group attached to a boronic acid moiety, which is further stabilized by a pinacol ester group. This configuration imparts remarkable reactivity and stability, making it an invaluable tool in cross-coupling reactions such as the Suzuki-Miyaura coupling. These reactions are fundamental in constructing complex molecular architectures, which are essential for drug discovery and material science.

In recent years, the application of this compound has expanded into the realm of bioconjugation and drug delivery systems. The boronic acid functionality allows for facile interaction with diols and other boronate esters, facilitating the formation of stable covalent bonds. This property has been exploited in the development of targeted therapeutics, where 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester serves as a linker to attach therapeutic agents to specific biomolecules.

One of the most compelling aspects of 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester is its role in biomedical research. Boronate esters have been extensively studied for their ability to interact with carbohydrates and glycoproteins, which are critical components of cell surface receptors and extracellular matrices. This interaction has opened up new avenues for the development of carbohydrate-based drugs and vaccines. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activities and immune responses.

The synthesis of 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the halogenation of a methyl-substituted phenol followed by lithiation and subsequent boronation. The final step involves esterification to yield the pinacol ester derivative. This synthetic route underscores the compound's importance as a building block in fine chemical manufacturing.

Recent advancements in computational chemistry have further enhanced the understanding of 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester's reactivity. Molecular modeling studies have revealed that the boronic acid group exhibits high nucleophilicity due to its electron-rich environment. This characteristic makes it an excellent candidate for participation in various catalytic cycles, including those involved in polymerization and catalytic asymmetric synthesis.

The pharmaceutical industry has also recognized the potential of this compound in drug development. Boron-containing compounds have shown promise in treating a variety of diseases, including cancer and inflammatory disorders. The ability of 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester to form stable complexes with biological molecules has led to its incorporation into novel drug candidates that target specific disease pathways.

In conclusion, 3,5-Dimethyl-4-hydroxyphenylboronic acid, pinacol ester (CAS No. 269410-25-5) is a multifunctional compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable it to participate in diverse chemical transformations while maintaining stability under various conditions. As research continues to uncover new applications for this compound, its significance in advancing both academic research and industrial applications is likely to grow even further.